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Compound of Interest

Compound Name: 8-(Butylthio)xanthine

Cat. No.: B15216423 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

document provides essential guidance on the personal protective equipment (PPE),

operational procedures, and disposal plans for 8-(Butylthio)xanthine.

Chemical Profile:

Property Value

Molecular Formula C₉H₁₂N₄O₂S[1]

Molecular Weight 240.28 g/mol [1]

Appearance Solid (form may vary)

Synonyms 8-(butylthio)-3,9-dihydro-1H-purine-2,6-dione

Note: Specific quantitative toxicity data such as permissible exposure limits (PELs), LD50, and

LC50 for 8-(Butylthio)xanthine are not readily available in public databases. Therefore, this

compound should be handled with the caution appropriate for a substance of unknown toxicity.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling 8-(Butylthio)xanthine to minimize

exposure. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check for any signs of

degradation or perforation

before use.

Eyes Safety goggles or a face shield

Should provide a complete

seal around the eyes. A face

shield offers additional

protection against splashes.

Body Laboratory coat

A full-sleeved lab coat is

mandatory to protect skin and

clothing from contamination.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

dust or aerosols are

generated.

Work should be conducted in a

chemical fume hood. If a

respirator is needed, a NIOSH-

approved N95 or higher is

recommended.
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Preparation

Donning Sequence

Chemical Handling

Assess Hazards

Select Appropriate PPE

Based on SDS
(or analogous compounds)

1. Lab Coat

2. Gloves

3. Eye Protection

4. Respirator (if needed)
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Operational Plan: Handling and Storage
Safe handling and storage practices are critical to prevent accidental exposure and maintain

the integrity of 8-(Butylthio)xanthine.

Handling Procedures:
Engineering Controls: Always handle 8-(Butylthio)xanthine in a well-ventilated laboratory,

preferably within a certified chemical fume hood to minimize inhalation exposure.[2][3]

Avoid Dust Formation: As a solid, care should be taken to avoid the generation of dust.[2]

Use techniques such as gentle scooping and weighing on wax paper or in a contained

vessel.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling the compound.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[2]

Storage Procedures:
Container: Store in a tightly closed, properly labeled container.

Conditions: Keep in a cool, dry, and well-ventilated area.[2]

Incompatibilities: Store away from strong oxidizing agents.
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Disposal Plan
Proper disposal of 8-(Butylthio)xanthine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization:
As a sulfur- and nitrogen-containing organic compound, it should be treated as chemical

waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

waste categorization.

Disposal Procedures:
Solid Waste:
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Collect unused 8-(Butylthio)xanthine and any grossly contaminated disposable materials

(e.g., weigh boats, contaminated gloves) in a designated, sealed, and properly labeled

hazardous waste container.

Liquid Waste:

If 8-(Butylthio)xanthine is used in a solution, the resulting waste solution should be

collected in a labeled hazardous waste container. Do not dispose of it down the drain.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected

as hazardous waste. Once decontaminated, the container can be disposed of according to

institutional guidelines.

Decontamination:

Decontaminate work surfaces and equipment with an appropriate solvent and cleaning

agent. All cleaning materials should be disposed of as hazardous waste.
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Waste Generation

Type of Waste?

Solid Waste Collection

Solid

Liquid Waste Collection

Liquid

Empty Container Decontamination

Container

Labeled Hazardous Waste Container

Arrange for EHS Pickup
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Experimental Protocols
While a specific, detailed experimental protocol for the synthesis or use of 8-
(Butylthio)xanthine is not readily available in the searched literature, a general procedure for

the synthesis of 8-substituted xanthine derivatives can be inferred from related studies. The

synthesis often involves the cyclization of a 5,6-diaminouracil precursor with a suitable reagent.

General Synthetic Principle for 8-Substituted Xanthines:

A common method involves the reaction of a 5,6-diaminouracil with a carboxylic acid or its

derivative. For the synthesis of 8-(Butylthio)xanthine, this would likely involve a reaction with

a reagent that can introduce the butylthio group at the 8-position. Researchers should consult

relevant organic chemistry literature for specific reaction conditions, catalysts, and purification

methods when planning a synthesis.
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Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a formal risk assessment or the guidance of your institution's Environmental

Health and Safety department. Always consult the most current Safety Data Sheet for any

chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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